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Compound of Interest

Compound Name: Cobalt(II) acetylacetonate

Cat. No.: B1366596 Get Quote

This guide provides essential information for the safe handling and disposal of cobalt(II)
acetylacetonate waste, tailored for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cobalt(II) acetylacetonate waste?

A1: Cobalt(II) acetylacetonate is classified as a hazardous substance with multiple health and

environmental risks. Key hazards include:

Acute Toxicity: Harmful if swallowed.[1]

Eye Damage: Causes serious eye damage.[1][2]

Skin and Respiratory Sensitization: May cause an allergic skin reaction and may lead to

allergy or asthma symptoms or breathing difficulties if inhaled.[1][2][3]

Carcinogenicity: Suspected of causing cancer by inhalation.[1][4]

Reproductive Toxicity: May damage fertility or the unborn child.[2][5]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this waste?
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A2: To ensure personal safety, the following PPE must be worn:

Eye Protection: Approved safety glasses with side shields or safety goggles are required.[1]

Hand Protection: Use chemical-resistant gloves.[1]

Respiratory Protection: Handle only in an efficient chemical fume hood to avoid dust

inhalation.[1] If a fume hood is not available or if exposure limits are exceeded, a

NIOSH/MSHA-approved respirator should be used.[6]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[6]

Q3: How should I store cobalt(II) acetylacetonate waste before disposal?

A3: Proper storage is crucial to prevent accidents and environmental contamination.

Store waste in a tightly closed, suitable container clearly labeled as "Hazardous Waste:

Cobalt(II) Acetylacetonate".[6][7]

The storage area should be cool, dry, and well-ventilated.[2][8]

This material is moisture-sensitive; avoid exposure to water or moist air.[1][6]

Store away from incompatible materials, such as strong oxidizing agents.[3][6]

Q4: What is the general procedure for disposing of cobalt(II) acetylacetonate waste?

A4: The standard and required procedure is to dispose of this chemical as hazardous waste.[9]

You must adhere to all local, state, and federal regulations.[1] Chemical waste generators are

responsible for correctly classifying the waste, often following guidelines like the US EPA's 40

CFR 261.3.[6][7] The waste should be collected by a licensed professional waste disposal

service. Some disposal methods may involve dissolving the material in a combustible solvent

for incineration in a facility equipped with an afterburner and scrubber.[9] Do not attempt to

dispose of this waste via standard laboratory drains or as regular solid waste.[1]

Troubleshooting Guide
Q1: What should I do in case of a small spill of solid cobalt(II) acetylacetonate?
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A1: For small spills, follow these steps:

Ensure you are wearing the appropriate PPE (goggles, gloves, lab coat).[1]

Prevent the formation of dust.[1]

Carefully sweep or vacuum the spilled material.[6]

Place the collected material into a suitable, sealed container labeled for hazardous waste

disposal.[6]

Ventilate the area after cleanup is complete.[4]

Do not allow the product to enter drains or the environment.[1]

Q2: My cobalt(II) acetylacetonate waste is contaminated with a solvent. How does this affect

disposal?

A2: Contamination with solvents requires careful handling.

The waste must still be treated as hazardous.

The specific solvent is now part of the waste profile. You must identify the solvent on the

hazardous waste label.

Never mix this waste with incompatible chemicals. Cobalt(II) acetylacetonate is

incompatible with strong oxidizing agents.[6]

Consult your institution's Environmental Health & Safety (EHS) office for guidance on

disposing of mixed chemical waste.

Q3: How do I dispose of empty containers that held cobalt(II) acetylacetonate?

A3: Empty containers must be managed properly. According to some institutional policies,

containers with less than 3% of the original contents remaining may be disposed of as solid

waste after triple rinsing (if appropriate for the chemical) or if they are completely dry.[10]

However, given the hazards of this compound, it is best practice to consult your EHS office. If
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disposed of as regular trash, the chemical label must be fully defaced or removed.[10] Do not

reuse the containers for other purposes.[7]

Quantitative Data Summary
The following tables summarize key toxicity and physical property data for cobalt(II)
acetylacetonate.

Table 1: Toxicological Data

Test Type Species Route Value Reference

LD50 Rat (female) Oral
300 – 2,000

mg/kg
[1]

LC50
Rat

(male/female)
Inhalation > 5.09 mg/l (4 h) [1]

LC50 Rainbow Trout - 249 mg/l (96 h) [1]

EC50 Water Flea - 6.68 mg/l (48 h) [1]

ErC50 Green Algae - 0.643 mg/l (72 h) [1]

EC50 Activated Sludge - 39 mg/l (3 h) [1]

Table 2: Physical and Chemical Properties

Property Value Reference

Molecular Weight 257.15 g/mol [1]

Appearance Pink to purple solid [1]

Melting Point 165-170 °C [1]

Solubility in Water Not readily soluble [1][11]

Decomposition Products Carbon oxides, cobalt oxides [1]
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Protocol: Collection and Labeling of Cobalt(II) Acetylacetonate Waste for Disposal

Objective: To safely collect, store, and label cobalt(II) acetylacetonate waste for pickup by a

certified hazardous waste disposal service.

Materials:

Hazardous waste container (sealable, compatible with the chemical)

Hazardous waste labels (provided by your institution's EHS department)

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

Chemical fume hood

Methodology:

Preparation:

Designate a specific, well-ventilated area, preferably inside a chemical fume hood, for

waste collection.

Ensure the hazardous waste container is clean, dry, and in good condition.

Waste Collection:

While wearing all required PPE, carefully transfer solid cobalt(II) acetylacetonate waste

into the designated hazardous waste container.

If transferring a solution containing the compound, use a funnel to prevent spills.

Avoid creating dust. If the waste is a fine powder, handle it with extra care to minimize

airborne particles.[1]

Container Sealing and Labeling:

Securely close the container lid.

Affix a hazardous waste label to the container.
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Fill out the label completely and accurately. Include:

The full chemical name: "Cobalt(II) acetylacetonate".

List any other chemical constituents and their approximate percentages.

The date the waste was first added to the container.

The name of the principal investigator or research group.

Check the appropriate hazard boxes (e.g., Toxic, Environmental Hazard).

Storage and Disposal Request:

Store the sealed and labeled container in a designated satellite accumulation area.

Ensure the container is stored away from incompatible materials.[6]

Follow your institution's procedure to request a waste pickup from the EHS department or

their designated contractor.

Disposal Workflow Diagram
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Figure 1. Decision Workflow for Cobalt(II) Acetylacetonate Waste
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Figure 1. Decision Workflow for Cobalt(II) Acetylacetonate Waste

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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